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Compound of Interest

Compound Name: Cerium-144

CAS No.: 14762-78-8

Cat. No.: B081313

Get Quote

This technical guide provides a comprehensive overview of the nuclear data for Cerium-144
(¹⁴⁴Ce), compiled and evaluated for researchers, scientists, and professionals in drug

development. The information presented is sourced from leading international nuclear data

libraries and publications, ensuring accuracy and reliability.

Core Nuclear Properties
Cerium-144 is a fission product with a significant yield, making its accurate nuclear data crucial

for various applications, including reactor physics, nuclear medicine, and environmental

monitoring. It is a beta emitter that decays to Praseodymium-144 (¹⁴⁴Pr).

Property Value Uncertainty

Half-life (t₁₂) 284.91 days 0.05 days

Q-value (β⁻ decay) 318.6 keV 0.8 keV

Spin and Parity (Jπ) 0+

Decay Mode β⁻ (100%)
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Decay Data
Cerium-144 undergoes beta decay to various excited states of Praseodymium-144. The

subsequent de-excitation of these levels results in the emission of gamma rays.

Beta Minus (β⁻) Decay
The beta decay of ¹⁴⁴Ce proceeds through several branches, with the most probable transition

leading to the 133.53 keV level of ¹⁴⁴Pr.

Beta Transition
Endpoint Energy
(keV)

Average Energy
(keV)

Emission
Probability (%)

β₀ 318.6 87.4 76.2

β₁ 185.1 46.5 20.0

β₂ 238.5 62.1 3.8

Gamma (γ) Radiation
The de-excitation of the daughter nuclide, ¹⁴⁴Pr, results in the emission of several gamma rays.

The most prominent gamma-ray is at 133.53 keV.

Gamma Transition Energy (keV)
Emission
Probability (%)

Multipolarity

γ₁ 33.57 0.267 M1+E2

γ₂ 40.95 0.043 M1

γ₃ 53.41 0.113 M1

γ₄ 80.12 1.35 M1+E2

γ₅ 99.95 0.041 E2

γ₆ 133.53 10.7 M1+E2

Experimental Protocols
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The determination of Cerium-144 nuclear data relies on precise experimental measurements.

The following sections detail the methodologies for key experimental techniques.

Gamma-Ray Spectroscopy
Objective: To accurately measure the energies and emission probabilities of gamma rays

emitted following the beta decay of ¹⁴⁴Ce.

Methodology:

Detector System: A high-purity germanium (HPGe) detector is the preferred instrument due

to its excellent energy resolution. For lower resolution measurements, a sodium iodide

(NaI(Tl)) scintillation detector can be used. The detector is housed in a lead shield to reduce

background radiation.

Source Preparation: A calibrated ¹⁴⁴Ce source of known activity is prepared. The source is

typically a point source to minimize self-absorption effects and is placed at a reproducible

distance from the detector.

Energy and Efficiency Calibration: The spectrometer is calibrated for energy and detection

efficiency using standard radioactive sources with well-known gamma-ray energies and

emission probabilities (e.g., ¹³³Ba, ⁶⁰Co, ¹⁵²Eu).[1][2] This calibration allows for the

determination of the energies of unknown gamma rays and the calculation of their emission

probabilities.

Data Acquisition: The gamma-ray spectrum of the ¹⁴⁴Ce source is acquired over a sufficient

period to obtain good statistical accuracy in the photopeaks of interest.

Spectral Analysis: The acquired spectrum is analyzed to identify the gamma-ray peaks from

¹⁴⁴Ce decay. The net area of each photopeak is determined by subtracting the background

continuum. The energy of each peak is determined from the energy calibration, and the

emission probability is calculated from the peak area, the detector efficiency at that energy,

and the known activity of the source.

Beta Spectrometry
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Objective: To measure the endpoint energies and branching ratios of the beta-minus particles

emitted from ¹⁴⁴Ce.

Methodology:

Spectrometer System: A magnetic spectrometer or a semiconductor spectrometer (e.g.,

Si(Li) detector) is used to measure the energy spectrum of the beta particles.[3] A 4π

semiconductor beta-spectrometer can be employed to minimize backscattering effects.

Source Preparation: A thin, uniform source of ¹⁴⁴Ce is prepared on a low-Z backing material

to minimize scattering and energy loss of the beta particles within the source.

Energy Calibration: The spectrometer is calibrated using sources that emit beta particles or

conversion electrons with well-known energies (e.g., ¹³⁷Cs, ²⁰⁷Bi).

Data Acquisition: The beta spectrum is accumulated for a time sufficient to achieve adequate

statistical precision across the energy range.

Data Analysis: The measured spectrum is corrected for instrumental effects, such as

detector response and background. A Fermi-Kurie plot analysis is often used to determine

the endpoint energies of the different beta branches. The branching ratios are determined

from the relative intensities of each beta group.

4πβ-γ Coincidence Counting
Objective: To determine the absolute activity of a ¹⁴⁴Ce source, which is essential for the

accurate determination of emission probabilities.

Methodology:

Detector System: The system consists of a 4π beta detector (e.g., a proportional counter or

liquid scintillator) and a gamma-ray detector (e.g., NaI(Tl) or HPGe) arranged in a

coincidence configuration.[4][5][6][7]

Principle: For a radionuclide that decays via a β-γ cascade, the beta particle and the

subsequent gamma ray are emitted in coincidence. By simultaneously detecting both
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radiations, the true disintegration rate (activity) can be determined without needing to know

the absolute detection efficiencies of the individual detectors.[6]

Measurement Procedure: The count rates in the beta channel (Nβ), the gamma channel

(Nγ), and the coincidence channel (Nc) are measured. The activity (A) of the source is then

calculated using the formula: A = (Nβ * Nγ) / Nc, after applying necessary corrections for

factors such as dead time, accidental coincidences, and decay scheme complexities.[6]

Visualizations
Cerium-144 Decay Scheme
The following diagram illustrates the decay scheme of Cerium-144, showing the beta

transitions to the excited levels of Praseodymium-144 and the subsequent gamma-ray

emissions.

¹⁴⁴Ce (0+)

¹⁴⁴Pr

¹⁴⁴Ce
(t₁₂ = 284.91 d)

Qβ⁻ = 318.6 keV

133.53 keV (1-)
 β⁻ (20.0%)

Eβ(max) = 185.1 keV

80.12 keV (1-)
 β⁻ (3.8%)

Eβ(max) = 238.5 keV

Ground State (0-)

 β⁻ (76.2%)
Eβ(max) = 318.6 keV

99.95 keV (2-)
γ = 33.57 keV

γ = 133.53 keV

γ = 19.83 keV (not observed)

γ = 99.95 keV

γ = 80.12 keV

Click to download full resolution via product page

Caption: Decay scheme of Cerium-144 to Praseodymium-144.

Nuclear Data Evaluation Workflow
The process of evaluating nuclear data involves collecting all available experimental data,

assessing their quality, and producing a recommended set of values with their uncertainties.[8]

[9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

http://www.lnhb.fr/home/presentation-en/coincidence-counting/
http://www.lnhb.fr/home/presentation-en/coincidence-counting/
https://www.benchchem.com/product/b081313/docs?utm_src=pdf-body#cerium-144-nuclear-data-a-technical-guide-for-researchers
https://www.benchchem.com/product/b081313/docs?utm_src=pdf-body#cerium-144-nuclear-data-a-technical-guide-for-researchers
https://www.benchchem.com/product/b081313/docs?utm_src=pdf-body-img#cerium-144-nuclear-data-a-technical-guide-for-researchers
https://www.benchchem.com/product/b081313/docs?utm_src=pdf-body#cerium-144-nuclear-data-a-technical-guide-for-researchers
https://www.tandfonline.com/doi/full/10.1080/00223131.2014.929985
http://www.lnhb.fr/home/conferences-publications/ddep_wg/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11287470/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Collection
(Experimental Results)

Data Compilation
(e.g., EXFOR database)

Critical Review & Assessment
- Methodology
- Uncertainties

Statistical Analysis
& Averaging

Consistency Checks
(e.g., energy balance)

Model Calculations
(where no data exists)

Recommended Evaluated Data

Peer Review

Publication in
Evaluated Nuclear Data Libraries

(ENDF, JEFF, JENDL, etc.)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b081313/docs?utm_src=pdf-body-img#cerium-144-nuclear-data-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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